6-amino-2-ethyl-4-[2-oxo-2-(piperidin-1-yl)ethyl]-3,4-dihydro-2H-1,4-benzoxazin-3-one

• IUPAC Name: 6-amino-2-ethyl-4-(2-oxo-2-piperidin-1-ylethyl)-1,4-benzoxazin-3-one
• InChI: InChI=1S/C17H23N3O3/c1-2-14-17(22)20(11-16(21)19-8-4-3-5-9-19)13-10-12(18)6-7-15(13)23-14/h6-7,10,14H,2-5,8-9,11,18H2,1H3
• InChI Key: GHARVMXMZMFFST-UHFFFAOYSA-N
• Canonical SMILES: CCC1C(=O)N(C2=C(O1)C=CC(=C2)N)CC(=O)N3CCCCC3
• Molecular Formula: C17H23N3O3
• Molecular Weight: 317.4 g/mol

Description

This compound is a derivative of piperidine, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction.

Synthesis Analysis

Piperidines play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound includes a piperidine ring, which is a six-membered heterocycle with one nitrogen atom and five carbon atoms. The empirical formula is C17H23N3O3 and the molecular weight is 317.38.

Chemical Reactions Analysis

Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Physical And Chemical Properties Analysis

This compound is a solid. Its SMILES string is O=C1N(CC(N2CCCCC2)=O)C3=CC(N)=CC=C3OC1CC.

Scientific Research Applications

Antiviral Activity

The compound has shown significant antiviral activity. .

Anti-Inflammatory Activity

. This suggests that the compound could potentially be used in the treatment of inflammatory conditions.

Anticancer Activity

. This suggests that the compound could potentially be used in the development of new cancer treatments.

Anti-HIV Activity

. This suggests that the compound could potentially be used in the development of new treatments for HIV.

Antioxidant Activity

. This suggests that the compound could potentially be used in the development of new treatments for conditions caused by oxidative stress.

Antimicrobial Activity

. This suggests that the compound could potentially be used in the development of new antimicrobial treatments.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with multiple receptors , suggesting that this compound may also have multiple targets.

Mode of Action

It is known that similar compounds exhibit substantial antiviral activity . This suggests that the compound may interact with its targets to inhibit viral replication or other key processes in the viral life cycle.

Biochemical Pathways

Given its potential antiviral activity , it may interfere with the pathways involved in viral replication or protein synthesis.

Pharmacokinetics

Similar compounds are known to be soluble in organic solvents but insoluble in water , which may affect their bioavailability and distribution in the body.

Result of Action

Based on its potential antiviral activity , it may inhibit viral replication, leading to a decrease in viral load and potentially alleviating symptoms of viral infection.

Safety and Hazards

The compound has been classified as Acute Tox. 4 Oral according to the GHS classification system. The hazard statements include H302, and the precautionary statements include P301 + P312 + P330.

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. This could be a potential area of future research.